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Compound of Interest

Compound Name: 2-Nitrobenzyl bromide

Cat. No.: B042877

For laboratory professionals engaged in research, scientific analysis, and drug development,
the meticulous management of chemical waste is paramount to ensuring a safe and compliant
operational environment. This guide provides essential, step-by-step procedures for the proper
disposal of 2-Nitrobenzyl bromide, a compound requiring careful handling due to its
hazardous properties. Adherence to these protocols is critical for personnel safety and
environmental protection.

Hazard Profile and Safety Summary

2-Nitrobenzyl bromide (CAS No. 3958-60-9) is a chemical intermediate used in various
synthetic applications. It is classified as a hazardous substance that causes severe skin burns
and eye damage.[1][2][3] Due to its corrosive and toxic nature, it is imperative to treat this
compound and any contaminated materials as hazardous waste.

Key Hazards:
o Corrosive: Causes severe skin burns and eye damage.[1][3]
o Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[4]

e Lachrymator: Substance which increases the flow of tears.[5]

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for 2-Nitrobenzyl

bromide.

Property Value Source(s)
Physical Properties

Molecular Formula C7HeBrNO2 [2]
Molecular Weight 216.03 g/mol [2]
Appearance Solid [2]

Melting Point 44 - 46 °C [2]

Flash Point >110 °C (>230 °F) - closed cup  [2]

Water Solubility

Low water solubility

[1]

Hazard Classifications

Skin Corrosion/Irritation

Category 1B

[1]3]

Serious Eye Damage

Category 1

[1]

UN Number

UN3261

[6]

Proper Shipping Name

CORROSIVE SOLID, ACIDIC,
ORGANIC, N.O.S.

[1](6]

Hazard Class

8 (Corrosive)

[6]

Incompatible Materials

Bases, Strong oxidizing

agents, Alcohols, Amines

[1]

Step-by-Step Disposal Protocol

The required procedure for the disposal of 2-Nitrobenzyl bromide and its contaminated
materials is to manage them as hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed waste disposal company.[1][7] Under no
circumstances should this chemical be disposed of down the drain.[1][5]

Personal Protective Equipment (PPE)
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Before handling the chemical for disposal, ensure you are wearing the appropriate personal

protective equipment:

Gloves: Chemical-resistant gloves (e.g., Nitrile).

Eye Protection: Tightly fitting safety goggles and a face shield.[3]

Body Protection: A laboratory coat and, if necessary, fire/flame resistant and impervious
clothing.[3]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation is experienced.[1]

Waste Collection and Segregation

Solid Waste: Collect any surplus, expired, or contaminated 2-Nitrobenzyl bromide in a
designated, clearly labeled hazardous waste container.[7] The container must be robust,
chemically resistant, and have a secure, tightly sealed lid.[8][9]

Solutions: If the compound is in a solvent, collect it in a designated liquid hazardous waste
container. Ensure the solvent is compatible with the other contents of the container and the
container material itself.[7]

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads),
disposable PPE, and empty containers must be collected as solid hazardous waste.[6][8]
Empty containers must be managed as hazardous waste unless they have been triple-rinsed
with a suitable solvent. The rinsate from the cleaning process must be collected and
disposed of as hazardous liquid waste.[7]

Labeling and Storage

Properly label the hazardous waste container with the following information:[7][8]

The words "Hazardous Waste"

The full chemical name: "2-Nitrobenzyl bromide"

The associated hazards (e.g., "Corrosive," "Toxic")
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e The date of accumulation

Store the hazardous waste container in a designated, well-ventilated, and secure satellite
accumulation area, away from incompatible materials such as bases, strong oxidizing agents,
alcohols, and amines.[1][7][10] The storage area should have secondary containment to
prevent the spread of material in case of a leak.[11]

Final Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal company to arrange for the pickup and proper disposal of the waste.
[7][8] Provide the disposal company with the Safety Data Sheet (SDS) for the compound.
Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal.[1][5]

Disposal Workflow
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Caption: Logical workflow for the proper disposal of 2-Nitrobenzyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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